![molecular formula C19H23N3O3 B2569464 N-(2-methoxyphenyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide CAS No. 1797601-51-4](/img/structure/B2569464.png)
N-(2-methoxyphenyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide
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Description
N-(2-methoxyphenyl)-4-((6-methylpyridin-2-yl)oxy)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
Met Kinase Inhibitors : A study by Schroeder et al. (2009) discovered that substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides are potent and selective Met kinase inhibitors. This research is significant in the context of cancer treatment, as Met kinase plays a crucial role in the development and progression of certain types of cancer (Schroeder et al., 2009).
Anti-Inflammatory and Analgesic Agents : Another study by Abu‐Hashem et al. (2020) synthesized novel compounds, including derivatives of benzo [1,2-b: 5, 4-b’] difuran-2-carboxamide, which displayed significant anti-inflammatory and analgesic activities. These findings are particularly relevant in the search for new therapeutic agents in pain management and inflammatory diseases (Abu‐Hashem et al., 2020).
Aminocarbonylation Reactions : Takács et al. (2014) explored the use of piperidines with ester functionality, such as 2-(methoxycarbonyl)piperidine, as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. These reactions are valuable in organic synthesis, particularly in the pharmaceutical industry (Takács et al., 2014).
Insecticidal Activity : Research by Bakhite et al. (2014) identified pyridine derivatives with insecticidal activity, which is significant in the context of pest control and agricultural productivity (Bakhite et al., 2014).
Antiinflammatory Activity of Ibuprofen Analogs : A study by Rajasekaran et al. (1999) explored the synthesis of N-hydroxy methyl derivative of 2(4-isobutyl phenyl) propionamide and its antiinflammatory activity. Such research contributes to the development of new anti-inflammatory drugs (Rajasekaran et al., 1999).
properties
IUPAC Name |
N-(2-methoxyphenyl)-4-(6-methylpyridin-2-yl)oxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-14-6-5-9-18(20-14)25-15-10-12-22(13-11-15)19(23)21-16-7-3-4-8-17(16)24-2/h3-9,15H,10-13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRTHHIBICVOJDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)NC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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